(2S)-1-(3-Fluoro-5-methylbenzoyl)pyrrolidine-2-carboxylic acid
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Description
(2S)-1-(3-Fluoro-5-methylbenzoyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C13H14FNO3 and its molecular weight is 251.257. The purity is usually 95%.
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Scientific Research Applications
Aurora Kinase Inhibitor Development
Research on related compounds indicates potential applications in cancer treatment through the inhibition of Aurora A kinase. Compounds with similar structures have been studied for their efficacy in treating cancer by targeting specific cellular kinases involved in cell cycle regulation (ロバート ヘンリー,ジェームズ, 2006).
Cocrystal Formation for Enhanced Drug Properties
Studies on cocrystals involving fluorobenzoic acids, a category to which the compound belongs, show applications in pharmaceuticals to enhance drug solubility, stability, and bioavailability. The acid-pyridine heterosynthon in these cocrystals demonstrates the potential for probing structural landscapes in drug development (R. Dubey & G. Desiraju, 2014).
Metal-Organic Frameworks (MOFs) for Gas Capture
Compounds featuring fluorobenzoic acid moieties have been used in constructing MOFs with high selectivity for CO2 and C2H2 over CH4. This highlights potential applications in environmental technology, specifically for gas separation and capture to address climate change (Xiankai Sun et al., 2021).
Antibacterial Drug Synthesis
Related structures have shown significant in vitro antibacterial activity, suggesting applications in developing new antibiotics to combat resistant bacterial strains. The introduction of fluorine atoms has been noted to enhance antibacterial activity while reducing toxicity (Y. Asahina et al., 2008).
Carbon Dot Fluorescence
The compound's structural features are relevant to the synthesis of carbon dots with high fluorescence quantum yields. Organic fluorophores derived from similar molecules have expanded applications in bioimaging and sensing due to their excellent luminescent properties (Lei Shi et al., 2016).
Properties
IUPAC Name |
(2S)-1-(3-fluoro-5-methylbenzoyl)pyrrolidine-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FNO3/c1-8-5-9(7-10(14)6-8)12(16)15-4-2-3-11(15)13(17)18/h5-7,11H,2-4H2,1H3,(H,17,18)/t11-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SEGVYHGOLIKHRX-NSHDSACASA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)F)C(=O)N2CCCC2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)F)C(=O)N2CCC[C@H]2C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.